2-[(1S,3R)-3-[(3-methylthiophen-2-yl)sulfonylamino]cyclopentyl]acetic acid

• IUPAC Name: 2-[(1S,3R)-3-[(3-methylthiophen-2-yl)sulfonylamino]cyclopentyl]acetic acid
• InChI: InChI=1S/C12H17NO4S2/c1-8-4-5-18-12(8)19(16,17)13-10-3-2-9(6-10)7-11(14)15/h4-5,9-10,13H,2-3,6-7H2,1H3,(H,14,15)/t9-,10+/m0/s1
• InChI Key: IJEZKYUSOXYTRV-VHSXEESVSA-N
• Canonical SMILES: CC1=C(SC=C1)S(=O)(=O)NC2CCC(C2)CC(=O)O
• Isomeric SMILES: CC1=C(SC=C1)S(=O)(=O)N[C@@H]2CC[C@@H](C2)CC(=O)O
• Molecular Formula: C12H17NO4S2
• Molecular Weight: 303.4 g/mol

Description

2-[(1S,3R)-3-[(3-methylthiophen-2-yl)sulfonylamino]cyclopentyl]acetic acid, also known as CP-690,550, is a small molecule drug that has been extensively studied for its potential therapeutic applications in various medical conditions.

Mechanism of Action

2-[(1S,3R)-3-[(3-methylthiophen-2-yl)sulfonylamino]cyclopentyl]acetic acid works by selectively inhibiting JAK enzymes, which are involved in the signaling pathways of cytokines and growth factors. By inhibiting JAK enzymes, this compound reduces the production of pro-inflammatory cytokines and other mediators of inflammation, leading to a reduction in inflammation and tissue damage. This compound also has immunosuppressive properties, which make it a potential therapeutic agent for organ transplantation and autoimmune diseases.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects, including inhibition of cytokine production, reduction in inflammation, and immunosuppression. It has also been shown to have an impact on the function of immune cells, including T cells, B cells, and dendritic cells. This compound has been shown to reduce the number of activated T cells and inhibit their function, leading to a reduction in inflammation and tissue damage.

Advantages and Limitations for Lab Experiments

2-[(1S,3R)-3-[(3-methylthiophen-2-yl)sulfonylamino]cyclopentyl]acetic acid has several advantages for lab experiments, including its high potency and selectivity for JAK enzymes, which makes it an effective tool for studying the role of JAK enzymes in immune cell signaling and inflammation. However, this compound also has some limitations, including its potential toxicity and off-target effects, which may limit its use in certain experimental settings.

Future Directions

There are several potential future directions for the study of 2-[(1S,3R)-3-[(3-methylthiophen-2-yl)sulfonylamino]cyclopentyl]acetic acid. One area of research is the development of more selective JAK inhibitors that have fewer off-target effects and reduced toxicity. Another area of research is the exploration of the potential therapeutic applications of this compound in other medical conditions, such as cancer and infectious diseases. Additionally, further research is needed to fully understand the mechanisms of action of this compound and its impact on immune cell function and inflammation.

Synthesis Methods

2-[(1S,3R)-3-[(3-methylthiophen-2-yl)sulfonylamino]cyclopentyl]acetic acid is synthesized through a multi-step process involving the reaction of 3-methylthiophene-2-sulfonyl chloride with cyclopentylmagnesium bromide, followed by the addition of (1S,3R)-3-aminocyclopentanecarboxylic acid and subsequent purification steps. The final product is a white crystalline powder that is soluble in water and organic solvents.

Scientific Research Applications

2-[(1S,3R)-3-[(3-methylthiophen-2-yl)sulfonylamino]cyclopentyl]acetic acid has been extensively studied for its potential therapeutic applications in various medical conditions, including autoimmune diseases, organ transplantation, and cancer. It has been shown to be a potent inhibitor of Janus kinase (JAK) enzymes, which play a critical role in immune cell signaling and inflammation. This compound has been shown to be effective in reducing inflammation and improving clinical outcomes in animal models of rheumatoid arthritis, multiple sclerosis, and inflammatory bowel disease.